5-cyclobutyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-cyclobutyl-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C10H15N7OS/c1-17-10(14-15-16-17)19-6-5-11-9-13-12-8(18-9)7-3-2-4-7/h7H,2-6H2,1H3,(H,11,13)
• InChI Key: BBSMWUZSCHMZAD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCNC2=NN=C(O2)C3CCC3
• Molecular Formula: C10H15N7OS
• Molecular Weight: 281.34 g/mol

Description

5-cyclobutyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1,3,4-oxadiazol-2-amine is a useful research compound. Its molecular formula is C10H15N7OS and its molecular weight is 281.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 281.10587930 g/mol and the complexity rating of the compound is 293. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds within the oxadiazole and tetrazole families have shown significant antimicrobial and antifungal activities. For instance, novel oxadiazole derivatives synthesized from carbazole derivatives have been evaluated for their antibacterial and antifungal activities, with some showing significant effects against various strains (Sharma, Kumar, & Pathak, 2014). Another study focused on the synthesis of oxadiazole-thione Mannich bases, highlighting their promising antifungal activity against human pathogenic fungal strains (Nimbalkar, Tupe, Vázquez, Khan, Sangshetti, & Nikalje, 2016).

Anticancer Properties

Research has also been conducted on the anti-proliferative activity of oxadiazole derivatives, demonstrating their potential in cancer treatment. One study reported cytotoxic activity against several human tumor cell lines, indicating the therapeutic potential of these compounds in oncology (Liszkiewicz, Kowalska, Wietrzyk, & Opolski, 2003).

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.